Cas no 2028092-88-6 ({1-(thiophen-3-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(thiophen-3-yl)methylazetidin-2-yl}methanamine
• CAS No: 2028092-88-6
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 6107699
• PubChem ID: 165519334
• Update Time: 2025-10-21

{1-(thiophen-3-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(thiophen-3-yl)methylazetidin-2-yl}methanamine
• 2028092-88-6
• EN300-1282068
• {1-[(thiophen-3-yl)methyl]azetidin-2-yl}methanamine

• Inchi： 1S/C9H14N2S/c10-5-9-1-3-11(9)6-8-2-4-12-7-8/h2,4,7,9H,1,3,5-6,10H2
• InChI Key： JZMJXDMBVIPWSP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC1CN

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.5Ų

Additional information on {1-(thiophen-3-yl)methylazetidin-2-yl}methanamine

Chemical Profile of {1-(thiophen-3-yl)methylazetidin-2-yl}methanamine (CAS No. 2028092-88-6)

{1-(thiophen-3-yl)methylazetidin-2-yl}methanamine, identified by its CAS number 2028092-88-6, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a thiophene ring appended to an azetidine scaffold, presents a unique combination of structural features that make it a promising candidate for further investigation in drug discovery and development.

The presence of the thiophen-3-yl moiety in the molecular structure suggests potential interactions with biological targets due to the well-documented pharmacophoric properties of thiophene derivatives. Thiophenes are known for their ability to modulate various biological pathways, including those involving enzymes and receptors. The azetidine ring, on the other hand, introduces a rigid cyclic structure that can influence the conformational flexibility and binding affinity of the compound. Together, these structural elements create a framework that is amenable to further chemical modification and optimization.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, azetidine derivatives have emerged as particularly interesting scaffolds due to their ability to mimic natural amino acid structures while offering unique chemical properties. The compound {1-(thiophen-3-yl)methylazetidin-2-yl}methanamine exemplifies this trend, as it combines the advantageous features of both thiophene and azetidine moieties.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The methylazetidin-2-yl group provides a versatile handle for further derivatization, allowing chemists to explore a wide range of structural modifications. These modifications can be tailored to enhance specific pharmacological properties, such as binding affinity, selectivity, and metabolic stability. Such flexibility is crucial in the drug discovery process, where optimizing a lead compound often requires iterative chemical modifications.

The thiophen-3-yl substituent also opens up possibilities for interactions with biological targets that are sensitive to sulfur-containing heterocycles. Thiophenes have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties, among others. By incorporating this moiety into the molecular structure of {1-(thiophen-3-yl)methylazetidin-2-yl}methanamine, researchers can leverage these known biological activities while exploring new therapeutic avenues.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can be used to predict how {1-(thiophen-3-yl)methylazetidin-2-yl}methanamine might interact with various biological targets, providing valuable insights into its pharmacological potential. These computational studies often complement experimental approaches, allowing researchers to prioritize compounds for further investigation based on both structural features and predicted biological activity.

In addition to its structural versatility, {1-(thiophen-3-yl)methylazetidin-2-yl}methanamine may offer advantages in terms of pharmacokinetic properties. The azetidine ring is relatively small and rigid, which can contribute to favorable solubility and membrane permeability characteristics. These properties are critical for ensuring that a drug candidate reaches its target site in sufficient concentrations to exert its desired effect.

The compound's potential applications extend beyond traditional small-molecule drug development. Its unique structure makes it an attractive candidate for use in biologically active materials and advanced materials science applications. For instance, derivatives of this compound could be explored as components in smart materials or as probes for studying protein-ligand interactions.

As research in medicinal chemistry continues to evolve, compounds like {1-(thiophen-3-yl)methylazetidin-2-yl}methanamine will play an increasingly important role in discovering new treatments for various diseases. The combination of structural innovation and computational tools is paving the way for more targeted and effective therapeutic strategies. By leveraging the unique properties of this compound, scientists are poised to make significant contributions to the field of pharmaceutical chemistry.